Cas no 135986-95-7 (ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate)

• Product Name: ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate
• CAS No: 135986-95-7
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 6033909
• PubChem ID: 15698210
• Update Time: 2025-06-14

ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-, ethyl ester, (Z)- (9CI)
• ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate
• EN300-12455022
• EN300-6940277
• ethyl (2Z)-4-{[(tert-butoxy)carbonyl]amino}-2-fluorobut-2-enoate
• ethyl 4-{[(tert-butoxy)carbonyl]amino}-2-fluorobut-2-enoate
• 135986-95-7
• SCHEMBL2922516

• Inchi： 1S/C11H18FNO4/c1-5-16-9(14)8(12)6-7-13-10(15)17-11(2,3)4/h6H,5,7H2,1-4H3,(H,13,15)/b8-6-
• InChI Key： GNJNXPKOEFOWLW-VURMDHGXSA-N
• SMILES： C(OCC)(=O)/C(/F)=C/CNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 336.7±42.0 °C(Predicted)
• pka: 10.67±0.46(Predicted)

Additional information on ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate

Comprehensive Overview of Ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate (CAS No. 135986-95-7)

The compound ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate (CAS No. 135986-95-7) is a fluorinated ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a fluoroalkene moiety, makes it a versatile intermediate for constructing complex molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries and industry trends.

One of the most searched questions about CAS No. 135986-95-7 revolves around its role in peptide synthesis and drug discovery. Researchers often explore how the Boc-protected amino group enhances stability during reactions, while the fluorobut-2-enoate segment introduces conformational rigidity. These attributes align with the growing demand for fluorinated compounds in medicinal chemistry, as highlighted by recent publications on AI-driven drug design and green chemistry.

The synthesis of ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate typically involves a multi-step process, including Wittig olefination and esterification. Its Z-configuration (cis-alkene) is critical for stereoselective applications, a topic frequently discussed in forums on asymmetric synthesis. Analytical techniques like NMR and HPLC are essential for verifying purity, a concern raised by quality control specialists in pharmaceutical manufacturing.

Recent advancements in bioconjugation and click chemistry have further amplified interest in this compound. Its fluoroalkene group serves as a bioisostere for amide bonds, improving metabolic stability in drug candidates—a hot topic in prodrug development. Additionally, the compound’s compatibility with microwave-assisted synthesis aligns with sustainable lab practices, addressing environmental concerns in chemical production.

In summary, ethyl (2Z)-4-{(tert-butoxy)carbonylamino}-2-fluorobut-2-enoate (CAS No. 135986-95-7) bridges traditional organic chemistry and cutting-edge applications. Its integration into high-throughput screening and fragment-based drug discovery underscores its enduring relevance. For researchers navigating structure-activity relationships (SAR) or peptide mimetics, this compound offers a robust toolkit for innovation.